Cas no 78776-24-6 (2-4-(diethylamino)phenylethan-1-ol)

• Product Name: 2-4-(diethylamino)phenylethan-1-ol
• CAS No: 78776-24-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD06201152
• CID: 3373984
• PubChem ID: 2758236
• Update Time: 2025-04-24

2-4-(diethylamino)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANOL, 4-(DIETHYLAMINO)-
• 2-4-(diethylamino)phenylethan-1-ol
• AKOS006345784
• 2-(4-(Diethylamino)phenyl)ethanol
• EN300-1843167
• 2-[4-(diethylamino)phenyl]ethanol
• 78776-24-6
• 4-(Diethylamino)phenethyl alcohol
• 2-[4-(diethylamino)phenyl]ethan-1-ol
• MTNVBUDEMYKBFS-UHFFFAOYSA-N
• SB84877
• p-diethylaminophenethyl alcohol
• SCHEMBL77726

• MDL： MFCD06201152
• Inchi： 1S/C12H19NO/c1-3-13(4-2)12-7-5-11(6-8-12)9-10-14/h5-8,14H,3-4,9-10H2,1-2H3
• InChI Key： MTNVBUDEMYKBFS-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-4-(diethylamino)phenylethan-1-ol

BENZENEETHANOL, 4-(DIETHYLAMINO)-: A Comprehensive Overview

Benzeneethanol, particularly the compound 4-(diethylamino)-benzeneethanol (CAS No. 78776-24-6), has garnered significant attention in the field of biomedicine due to its unique chemical structure and potential applications in drug discovery and development. This compound belongs to a class of benzylamines, which are known for their diverse pharmacological activities, including central nervous system effects, anti-inflammatory properties, and roles in signal transduction pathways.

The structure of 4-(diethylamino)-benzeneethanol features a benzene ring substituted with an ethanolamine group at the para position. This substitution introduces significant steric and electronic effects, which influence its bioavailability, pharmacokinetics, and interactions with biological targets. Recent studies have focused on understanding how the diethylamino substituent modulates the compound's lipophilicity, solubility, and binding affinity to various receptors and enzymes.

In terms of biological activity, 4-(diethylamino)-benzeneethanol has been investigated for its potential as a G-protein coupled receptor (GPCR) agonist or antagonist. GPCRs are a major drug target family involved in numerous physiological processes, including neurotransmission, inflammation, and cardiovascular regulation. Preclinical studies have demonstrated that this compound exhibits selective activity against certain subtypes of adrenergic receptors, suggesting its potential utility in the treatment of conditions such as hypertension and asthma.

Moreover, research has explored the role of benzeneethanol derivatives in cancer biology. The compound's ability to modulate apoptotic pathways and cell cycle regulation has been examined in various in vitro and in vivo models. Results indicate that 4-(diethylamino)-benzeneethanol may possess anti-proliferative and pro-apoptotic effects on certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

The pharmacokinetic profile of 4-(diethylamino)-benzeneethanol is another area of active research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability as a drug candidate. Findings suggest that the compound exhibits favorable oral bioavailability and tissue penetration, attributes that are highly desirable in pharmaceutical development.

In addition to its direct pharmacological effects, benzeneethanol derivatives have also been explored for their potential as chiral templates in asymmetric synthesis. The diethylamino group introduces a high degree of asymmetry, which can be exploited to synthesize enantiomerically pure compounds with specific biological activities. This aspect is particularly relevant in the development of enantioselective drugs, where stereochemistry plays a critical role in determining therapeutic efficacy and safety.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving 4-(diethylamino)-benzeneethanol. Molecular docking studies have provided insights into how the compound interacts with key protein targets, such as ion channels, enzymes, and transporters. These studies are instrumental in optimizing the compound's structure for improved binding affinity and selectivity.

In summary, 4-(diethylamino)-benzeneethanol (CAS No. 78776-24-6) is a versatile compound with a wide range of potential applications in the biomedical field. Its unique chemical structure, combined with its diverse biological activities, positions it as an important tool in drug discovery, pharmacological research, and therapeutic development. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic potential is expected to yield valuable insights and innovations in the treatment of various diseases.